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Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414 Get Quote

The following table summarizes the different chemical entities that may be referred to as "Red
15."

Common
Name

C.I. Name CAS Number
Chemical
Class

Molecular
Formula

Vat Red 15 71100 4216-02-8 Amino Ketone C₂₇H₁₃N₃O₂

Reactive Red 15 Reactive Red 15 12238-01-6 Single Azo
C₂₅H₁₄ClN₇Na₄O

₁₃S₄

Food Red 15 45170 81-88-9
Quaternary

Ammonium Salt
C₂₈H₃₁ClN₂O₃

Basic Red 15 Basic Red 15 12217-49-1 Cationic Dye C₂₃H₂₃N₆NaO₇S₂

Pigment Red 15 - - General Pigment Varies

Ext. D&C Red

No. 15
16155 3564-09-8 Azo Dye C₂₀H₁₇N₂NaO₂S

General Safety and Hazard Information
While specific hazards vary, powdered dyes and pigments share common risk profiles that

must be managed in a laboratory setting. The following data is a generalized summary based

on available Material Safety Data Sheets (MSDS) for various "Red 15" compounds. Always

refer to the specific MSDS for the exact compound in use.
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Summary of Potential Hazards
Hazard Type Description Potential Health Effects

Inhalation
Fine powder can be easily

inhaled.

May cause irritation of the

respiratory tract, coughing, and

shortness of breath.[1][2]

Chronic inhalation of iron oxide

dust can lead to a benign

pneumoconiosis called

siderosis.[3]

Skin Contact
Powder can come into direct

contact with skin.

May cause skin irritation,

redness, and itching.[1][2][4]

Eye Contact
Powder can easily enter the

eyes.

May cause eye irritation,

redness, tearing, and

inflammation.[1][2]

Ingestion
Accidental swallowing of the

powder.

Harmful if swallowed. May

cause gastrointestinal irritation

with nausea, vomiting, and

diarrhea.[1]

Combustibility
Fine dust suspended in air can

be explosive.

Many organic powders, when

dispersed in air, can form

explosive mixtures.[5][6] This

is a significant risk that

requires strict control of dust

and ignition sources.[5]

Exposure Controls and Personal Protection
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Control Measure Specification Rationale

Engineering Controls

Use in a well-ventilated area or

under a chemical fume hood.

[1][4]

To minimize inhalation of the

powder.

Eye Protection
Chemical safety goggles or a

face shield.[1][2]

To prevent powder from

entering the eyes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or protective clothing.[1]

[2][7]

To prevent skin contact.

Respiratory Protection

An approved respirator should

be worn if ventilation is

inadequate or dust levels are

high.[1]

To prevent inhalation of fine

particles.

Experimental Protocols
The following are generalized protocols for handling powdered substances in a research

environment. These should be adapted based on the specific requirements of the experiment

and the hazards of the particular compound being used.

Protocol: Weighing and Preparing a Stock Solution
Preparation:

Ensure the analytical balance is clean and located in an area free from drafts.

Don appropriate PPE (lab coat, gloves, safety goggles).

If the substance is potent or dusty, perform this work in a chemical fume hood or a balance

enclosure.

Weighing:

Place a clean, appropriately sized weigh boat or paper on the balance and tare.
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Carefully use a clean spatula to transfer the desired amount of Red 15 powder to the

weigh boat. Avoid creating dust.

Record the exact weight.

Solubilization:

Place a stir bar in a clean beaker or flask of appropriate volume.

Add the desired solvent to the vessel.

Carefully transfer the weighed powder into the solvent. A funnel may be used to prevent

spillage.

Rinse the weigh boat with a small amount of the solvent and add the rinse to the vessel to

ensure a complete transfer.

Place the vessel on a stir plate and stir until the powder is fully dissolved. Gentle heating

may be required for some compounds, but this should be done with caution and with

knowledge of the compound's thermal stability.[8]

Transfer the solution to a labeled volumetric flask and dilute to the final volume.

Protocol: General Powder X-Ray Diffraction (PXRD)
Sample Preparation
Powder X-ray diffraction is a key technique in drug development for characterizing the solid-

state properties of a substance.[9]

Sample Preparation:

Ensure the Red 15 powder has a fine and uniform particle size (typically <100 µm) for

optimal results.[9] If necessary, gently grind the sample with an agate mortar and pestle.

This step should be performed in a well-ventilated area or enclosure to avoid creating

airborne dust.

Mounting the Sample:
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Select an appropriate sample holder (e.g., zero-background holder).

Carefully pack the powder into the sample holder cavity.

Use a flat edge, such as a glass slide, to gently press the powder down and create a

smooth, flat surface that is level with the surface of the holder. This helps to minimize

preferred orientation of the crystallites.[9]

Data Acquisition:

Place the sample holder into the diffractometer.

Set the appropriate experimental parameters (e.g., 2θ range, step size, scan speed)

based on the instrument and the sample.

Initiate the X-ray source and begin data collection.

Visualizations
Logical Workflow for Safe Powder Handling
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1. Preparation Phase

3. Post-Handling Phase
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Caption: Logical workflow for the safe handling of powdered chemicals in a laboratory setting.
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Caption: Hierarchy of controls for mitigating hazards associated with powdered substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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